Cas no 206879-57-4 (1,1'-Biphenyl, 4-fluoro-3-nitro-)

• Product Name: 1,1'-Biphenyl, 4-fluoro-3-nitro-
• CAS No: 206879-57-4
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 1399558
• PubChem ID: 10680271
• Update Time: 2025-06-09

1,1'-Biphenyl, 4-fluoro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-fluoro-3-nitro-
• 206879-57-4
• SCHEMBL2650363
• DB-138449
• 2-nitro-4-phenyl-fluorobenzene
• 4-fluoro-3-nitrobiphenyl
• 4-fluoro-3-nitro-1,1'-biphenyl
• MFCD14701890
• F96283
• FCHZACFMGHJGEE-UHFFFAOYSA-N

• Inchi： 1S/C12H8FNO2/c13-11-7-6-10(8-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H
• InChI Key： FCHZACFMGHJGEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.05394
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on 1,1'-Biphenyl, 4-fluoro-3-nitro-

Comprehensive Overview of 1,1'-Biphenyl, 4-fluoro-3-nitro- (CAS No. 206879-57-4)

1,1'-Biphenyl, 4-fluoro-3-nitro- (CAS No. 206879-57-4) is a specialized organic compound widely utilized in pharmaceutical and material science research. Its unique molecular structure, featuring a fluorinated and nitrated biphenyl backbone, makes it a valuable intermediate in synthesizing advanced materials and bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery, OLED materials, and agrochemical formulations.

The compound’s 4-fluoro-3-nitro substitution pattern enhances its reactivity, enabling selective modifications for targeted applications. In recent years, the demand for fluorinated aromatic compounds has surged, driven by their stability and bioactivity. This aligns with trends in green chemistry, where efficient synthesis methods for such derivatives are explored to minimize environmental impact. Users frequently search for "synthesis of 4-fluoro-3-nitro biphenyl" or "applications of fluorinated biphenyls," reflecting growing interest in its versatility.

From a technical perspective, CAS No. 206879-57-4 exhibits notable solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), facilitating its use in cross-coupling reactions. Its nitro group serves as a precursor for amines, further expanding its utility in heterocyclic chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a critical factor for high-yield reactions.

Innovations in catalysis have also spotlighted 1,1'-Biphenyl, 4-fluoro-3-nitro-, particularly in palladium-catalyzed reactions. These advancements address common user queries like "how to optimize biphenyl derivatives in catalysis" or "role of fluorine in Suzuki-Miyaura coupling." Such discussions underscore the compound’s relevance in modern synthetic methodologies.

Beyond laboratories, this compound garners attention in material science for developing luminescent polymers and electronic coatings. Its nitro-aromatic moiety contributes to electron-withdrawing properties, essential for tuning bandgap energies in optoelectronic devices. Searches for "nitro-biphenyls in OLEDs" highlight its intersection with cutting-edge technology.

In summary, 1,1'-Biphenyl, 4-fluoro-3-nitro- (CAS No. 206879-57-4) represents a multifaceted tool for researchers. Its applications span medicinal chemistry, advanced materials, and sustainable synthesis, aligning with global scientific priorities. By addressing user-driven questions and leveraging SEO-friendly keywords, this overview bridges technical depth with accessible insights.